Cas no 2228600-66-4 (2,2-dimethyl-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropane-1-carboxylic acid
• CAS No: 2228600-66-4
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 6012378
• PubChem ID: 165611239
• Update Time: 2025-06-08

2,2-dimethyl-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropane-1-carboxylic acid
• EN300-1731033
• 2,2-dimethyl-1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}cyclopropane-1-carboxylic acid
• 2228600-66-4

• Inchi： 1S/C11H12N4O2/c1-10(2)5-11(10,9(16)17)6-3-7-8(12-4-6)14-15-13-7/h3-4H,5H2,1-2H3,(H,16,17)(H,12,13,14,15)
• InChI Key： FYVODYUHGOPBJO-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NC3C(C=2)=NNN=3)CC1(C)C)=O

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.8Ų

Additional information on 2,2-dimethyl-1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}cyclopropane-1-carboxylic acid (CAS No. 2228600-66-4)

2,2-dimethyl-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}cyclopropane-1-carboxylic acid, with the CAS number 2228600-66-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 2,2-dimethyl-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}cyclopropane-1-carboxylic acid is composed of a cyclopropane ring substituted with a 3H-1,2,3-triazolo[4,5-b]pyridine moiety and two methyl groups. The presence of the triazolopyridine heterocycle imparts significant electronic and steric effects that can influence the compound's reactivity and biological properties. The cyclopropane ring further adds to the molecule's rigidity and conformational stability, which can be advantageous in drug design.

Recent studies have highlighted the potential of 2,2-dimethyl-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}cyclopropane-1-carboxylic acid as a potent inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits strong inhibitory activity against protein kinases involved in various signaling pathways. This property makes it a valuable tool for investigating the roles of these kinases in cellular processes and disease states.

In addition to its enzymatic inhibition properties, 2,2-dimethyl-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}cyclopropane-1-carboxylic acid has been evaluated for its anti-inflammatory and anti-cancer activities. Preclinical studies have demonstrated that it can effectively reduce inflammation by modulating key inflammatory mediators such as cytokines and chemokines. Furthermore, its ability to induce apoptosis in cancer cells has been reported in several in vitro and in vivo models.

The pharmacokinetic profile of 2,2-dimethyl-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}cyclopropane-1-carboxylic acid has also been extensively studied. Data from animal models indicate that it exhibits favorable oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical safety assessments supports its further development as a drug candidate.

The synthetic route to 2,2-dimethyl-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}cyclopropane-1-carboxylic acid involves a series of well-established chemical transformations. Key steps include the formation of the triazolopyridine heterocycle through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction and the subsequent functionalization of the cyclopropane ring. These synthetic methods are scalable and can be adapted for large-scale production if needed.

In conclusion, 2,2-dimethyl-1-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}cyclopropane-1-carboxylic acid (CAS No. 2228600-66-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.